3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(pyridine-3-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C14H18N2O3/c17-13(18)6-5-11-3-2-8-16(10-11)14(19)12-4-1-7-15-9-12/h1,4,7,9,11H,2-3,5-6,8,10H2,(H,17,18)
• InChI Key: JNTMDOHWHPGVGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=CC=C2)CCC(=O)O
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid (PPPA) is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective antagonist of the α7 nicotinic acetylcholine receptor. PPPA has been studied extensively in recent years due to its potential therapeutic applications in a wide range of neurological disorders, including Alzheimer's disease, schizophrenia, and depression.

Mechanism of Action

3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid acts as a selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is involved in a wide range of neurological processes, including learning and memory, attention, and sensory processing. By blocking the activity of this receptor, 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurological disorders.
Biochemical and Physiological Effects:
3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective effects, 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has been shown to modulate the release of neurotransmitters such as dopamine and acetylcholine. It has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has several advantages for lab experiments. It is a highly selective antagonist of the α7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in neurological processes. 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid is also relatively stable and easy to synthesize, which makes it a useful tool for studying the effects of α7 nicotinic acetylcholine receptor antagonists in vitro and in vivo.
One limitation of 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid is that it is not specific to the α7 nicotinic acetylcholine receptor. It has been shown to have some activity at other nicotinic acetylcholine receptors, which may complicate its use in some experiments.

Future Directions

There are several future directions for research on 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid. One area of interest is the development of more selective α7 nicotinic acetylcholine receptor antagonists. This could lead to the development of more effective therapies for neurological disorders.
Another area of interest is the study of the effects of 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid on other neurotransmitter systems. For example, 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has been shown to modulate the release of dopamine, which suggests that it may have potential therapeutic applications in disorders such as Parkinson's disease.
Finally, there is a need for further research on the safety and efficacy of 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid in humans. While animal studies have shown promising results, more research is needed to determine whether 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid is a safe and effective treatment for neurological disorders in humans.

Synthesis Methods

The synthesis of 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid involves a series of chemical reactions starting from pyridine-3-carboxylic acid and piperidine. The reaction proceeds through a series of intermediates, including the formation of an amide bond between the pyridine and piperidine moieties. The final product is obtained by the esterification of the carboxylic acid group with propanol.

Scientific Research Applications

3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has been extensively studied for its potential therapeutic applications in neurological disorders. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and traumatic brain injury. 3-[1-(Pyridine-3-carbonyl)piperidin-3-yl]propanoic acid has also been studied for its potential use in the treatment of schizophrenia and depression.